Cas no 443642-29-3 (MK-0608)

• Product Name: MK-0608
• CAS No: 443642-29-3
• MF: C₁₂H₁₆N₄O₄
• MW: 280.279842376709
• MDL: MFCD14584964
• CID: 328877
• PubChem ID: 3011893
• Update Time: 2025-04-19

MK-0608 Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4R,5R)-2-(4-Amino-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)-3-methyltetrahydrofuran-3,4-diol
• (2R,3R,4R,5R)-2-(4-amino-7Hpyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)-3-methyltetrahydrofuran-3,4-diol
• (2R,3R,4R,5R)-2-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)-3-methyloxolane-3,4-diol
• 7-DEAZA-2'-C-METHYLADENOSINE
• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,7-(2-C-methyl-b-D-ribofuranosyl)-
• MK 0608
• QRR62J6WEF
• 7-(2-C-methyl-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• Lamevudine
• (2R,3R,4R,5R)-2-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)-3-methyl-tetrahydrofuran-3,4-diol
• 7-Deaza-2'-C-Methyl-adenosine
• 6105AB
• BBL103031
• S
• MK-0608
• 7H-Pyrrolo(2,3-d)pyrimidin-4-amine, 7-(2-C-methyl-beta-D-ribofuranosyl)-
• CS-0002510
• AKOS015840274
• AS-82894
• (2R,3R,4R,5R)-2-(4-amino-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)-3-methyl-tetrahydrofuran-3,4-diol
• UNII-QRR62J6WEF
• IRZRJANZDIOOIF-GAJNKVMBSA-N
• F12808
• 4-Amino-7-(2'-methyl-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine
• 7-(2'-c-methyl-beta-d-ribofuranosyl)-4-amino-pyrrolo[2,3-d]pyrimidine
• 443642-29-3
• A7035
• Q23309937
• CHEMBL236207
• BETA-2'-C-METHYL-7-DEAZA-ADENOSINE
• 7H-PYRROLO(2,3-D)PYRIMIDIN-4-AMINE, 7-(2-C-METHYL-.BETA.-D-RIBOFURANOSYL)-
• 7-Deaza-2'-C-methyl-D-adenosine
• HY-10244
• 4-Amino-7-(2-C-methyl-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine
• SCHEMBL733423
• MFCD14584964
• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-(2-C-methyl-b-D-ribofuranosyl)-
• 1001913-41-2
• AKOS015901326
• H5V
• MK-608
• DTXSID60963208
• STL556840
• (2R,3R,4R,5R)-2-{4-AMINOPYRROLO[2,3-D]PYRIMIDIN-7-YL}-5-(HYDROXYMETHYL)-3-METHYLOXOLANE-3,4-DIOL
• 7-Deaza-2a(2)-C-methyladenosine

• MDL： MFCD14584964
• Inchi： 1S/C12H16N4O4/c1-12(19)8(18)7(4-17)20-11(12)16-3-2-6-9(13)14-5-15-10(6)16/h2-3,5,7-8,11,17-19H,4H2,1H3,(H2,13,14,15)/t7-,8-,11-,12-/m1/s1
• InChI Key： IRZRJANZDIOOIF-GAJNKVMBSA-N
• SMILES： O1[C@H](CO)[C@H]([C@](C)([C@@H]1N1C=CC2=C(N)N=CN=C12)O)O

Computed Properties

• Exact Mass: 280.117
• Monoisotopic Mass: 280.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127
• XLogP3: -1.2

Experimental Properties

• Density: 1.75±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 222 ºC (methanol acetonitrile )
• Boiling Point: 620.7°C at 760 mmHg
• Flash Point: 329.2°C
• Refractive Index: 1.768
• Solubility: Slightly soluble (3.4 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides Pyrrolopyrimidine nucleosides and nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides